PEPTIDE II OF T WAGLERI VENOM
PEPTIDE II OF T WAGLERI VENOM
Brand Name:
Vulcanchem
CAS No.:
133410-52-3
VCID:
VC0139725
InChI:
InChI=1S/C115H179N35O27S2/c1-5-64(4)92(111(175)148-49-17-29-86(148)101(165)135-74(24-12-44-128-115(123)124)107(171)145-46-13-25-82(145)100(164)134-72(22-7-9-41-117)108(172)150-51-19-31-88(150)112(176)177)143-97(161)76(53-65-32-36-68(151)37-33-65)137-95(159)77(55-67-57-125-62-131-67)138-98(162)80(60-178)141-104(168)85-28-16-48-147(85)110(174)87-30-18-50-149(87)109(173)79(54-66-34-38-69(152)39-35-66)140-99(163)81(61-179)142-103(167)84-27-15-47-146(84)106(170)73(23-11-43-127-114(121)122)133-94(158)75(52-63(2)3)136-96(160)78(56-91(155)156)139-102(166)83-26-14-45-144(83)105(169)71(21-6-8-40-116)132-90(154)59-129-89(153)58-130-93(157)70(118)20-10-42-126-113(119)120/h32-39,57,62-64,70-88,92,151-152,178-179H,5-31,40-56,58-61,116-118H2,1-4H3,(H,125,131)(H,129,153)(H,130,157)(H,132,154)(H,133,158)(H,134,164)(H,135,165)(H,136,160)(H,137,159)(H,138,162)(H,139,166)(H,140,163)(H,141,168)(H,142,167)(H,143,161)(H,155,156)(H,176,177)(H4,119,120,126)(H4,121,122,127)(H4,123,124,128)/t64-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,92-/m0/s1
SMILES:
CCC(C)C(C(=O)N1CCCC1C(=O)NC(CCCNC(=N)N)C(=O)N2CCCC2C(=O)NC(CCCCN)C(=O)N3CCCC3C(=O)O)NC(=O)C(CC4=CC=C(C=C4)O)NC(=O)C(CC5=CNC=N5)NC(=O)C(CS)NC(=O)C6CCCN6C(=O)C7CCCN7C(=O)C(CC8=CC=C(C=C8)O)NC(=O)C(CS)NC(=O)C9CCCN9C(=O)C(CCCNC(=N)N)NC(=O)C(CC(C)C)NC(=O)C(CC(=O)O)NC(=O)C1CCCN1C(=O)C(CCCCN)NC(=O)CNC(=O)CNC(=O)C(CCCNC(=N)N)N
Molecular Formula:
C115H179N35O27S2
Molecular Weight:
2548.035
PEPTIDE II OF T WAGLERI VENOM
CAS No.: 133410-52-3
Main Products
VCID: VC0139725
Molecular Formula: C115H179N35O27S2
Molecular Weight: 2548.035
| CAS No. | 133410-52-3 |
|---|---|
| Product Name | PEPTIDE II OF T WAGLERI VENOM |
| Molecular Formula | C115H179N35O27S2 |
| Molecular Weight | 2548.035 |
| Standard InChI | InChI=1S/C115H179N35O27S2/c1-5-64(4)92(111(175)148-49-17-29-86(148)101(165)135-74(24-12-44-128-115(123)124)107(171)145-46-13-25-82(145)100(164)134-72(22-7-9-41-117)108(172)150-51-19-31-88(150)112(176)177)143-97(161)76(53-65-32-36-68(151)37-33-65)137-95(159)77(55-67-57-125-62-131-67)138-98(162)80(60-178)141-104(168)85-28-16-48-147(85)110(174)87-30-18-50-149(87)109(173)79(54-66-34-38-69(152)39-35-66)140-99(163)81(61-179)142-103(167)84-27-15-47-146(84)106(170)73(23-11-43-127-114(121)122)133-94(158)75(52-63(2)3)136-96(160)78(56-91(155)156)139-102(166)83-26-14-45-144(83)105(169)71(21-6-8-40-116)132-90(154)59-129-89(153)58-130-93(157)70(118)20-10-42-126-113(119)120/h32-39,57,62-64,70-88,92,151-152,178-179H,5-31,40-56,58-61,116-118H2,1-4H3,(H,125,131)(H,129,153)(H,130,157)(H,132,154)(H,133,158)(H,134,164)(H,135,165)(H,136,160)(H,137,159)(H,138,162)(H,139,166)(H,140,163)(H,141,168)(H,142,167)(H,143,161)(H,155,156)(H,176,177)(H4,119,120,126)(H4,121,122,127)(H4,123,124,128)/t64-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,92-/m0/s1 |
| Standard InChIKey | LYTKTBGXXSTMIZ-CTCUIKTMSA-N |
| SMILES | CCC(C)C(C(=O)N1CCCC1C(=O)NC(CCCNC(=N)N)C(=O)N2CCCC2C(=O)NC(CCCCN)C(=O)N3CCCC3C(=O)O)NC(=O)C(CC4=CC=C(C=C4)O)NC(=O)C(CC5=CNC=N5)NC(=O)C(CS)NC(=O)C6CCCN6C(=O)C7CCCN7C(=O)C(CC8=CC=C(C=C8)O)NC(=O)C(CS)NC(=O)C9CCCN9C(=O)C(CCCNC(=N)N)NC(=O)C(CC(C)C)NC(=O)C(CC(=O)O)NC(=O)C1CCCN1C(=O)C(CCCCN)NC(=O)CNC(=O)CNC(=O)C(CCCNC(=N)N)N |
| Last Modified | Aug 20 2021 |
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